Cas no 52158-17-5 (4-[(2,5-dichlorophenyl)amino]pyridine-3-sulfonamide)
52158-17-5 structure
Product Name:4-[(2,5-dichlorophenyl)amino]pyridine-3-sulfonamide
CAS No:52158-17-5
MF:C11H9Cl2N3O2S
MW:318.179058790207
CID:1576054
PubChem ID:3040406
Update Time:2025-04-21
4-[(2,5-dichlorophenyl)amino]pyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-[(2,5-dichlorophenyl)amino]pyridine-3-sulfonamide
- 4-(2,5-dichloroanilino)pyridine-3-sulfonamide
- 3-Pyridinesulfonamide, 4-((2,5-dichlorophenyl)amino)-
- BRN 0429317
- DTXSID10200175
- CG 259
- 52158-17-5
- 4-((2,5-Dichlorophenyl)amino)-3-pyridinesulfonamide
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- Inchi: 1S/C11H9Cl2N3O2S/c12-7-1-2-8(13)10(5-7)16-9-3-4-15-6-11(9)19(14,17)18/h1-6H,(H,15,16)(H2,14,17,18)
- InChI Key: KHTWDIPCNCHQQV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1NC1C=CN=CC=1S(N)(=O)=O)Cl
Computed Properties
- Exact Mass: 316.97947
- Monoisotopic Mass: 316.979253
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.5
- XLogP3: 2.8
Experimental Properties
- Density: 1.578
- Boiling Point: 484.1°C at 760 mmHg
- Flash Point: 246.6°C
- Refractive Index: 1.666
- PSA: 85.08
4-[(2,5-dichlorophenyl)amino]pyridine-3-sulfonamide Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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